Cas no 1381944-69-9 (1-(Benzyloxy)-2-bromo-3-methylbenzene)

• Product Name: 1-(Benzyloxy)-2-bromo-3-methylbenzene
• CAS No: 1381944-69-9
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• CID: 3043852
• Update Time: 2025-06-09

1-(Benzyloxy)-2-bromo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-bromo-3-methylbenzene

• Inchi： 1S/C14H13BrO/c1-11-6-5-9-13(14(11)15)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3
• InChI Key： KMZLFHHLCFEZMT-UHFFFAOYSA-N
• SMILES： C1(C)=CC=CC(OCC2=CC=CC=C2)=C1Br

Additional information on 1-(Benzyloxy)-2-bromo-3-methylbenzene

Introduction to 1-(Benzyloxy)-2-bromo-3-methylbenzene (CAS No. 1381944-69-9)

1-(Benzyloxy)-2-bromo-3-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 1381944-69-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and benzyloxy substituents makes it a versatile intermediate for various chemical transformations, enabling the development of novel molecular architectures.

The structural motif of 1-(Benzyloxy)-2-bromo-3-methylbenzene consists of a benzene ring substituted with a bromine atom at the 2-position, a methyl group at the 3-position, and a benzyloxy group at the 1-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in designing molecules with tailored biological activities. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, the compound has been explored in various research contexts, particularly in the synthesis of biologically active agents. Its role as a precursor in constructing more intricate scaffolds has been highlighted in several studies. For instance, researchers have utilized 1-(Benzyloxy)-2-bromo-3-methylbenzene to develop novel inhibitors targeting specific enzymatic pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate key biological processes without significant off-target effects.

The benzyloxy group attached to the aromatic ring introduces additional hydrophilicity to the molecule, which can be advantageous in designing drug candidates with improved solubility and bioavailability. This feature is particularly relevant in pharmaceutical development, where solubility is a critical factor determining a drug's efficacy and pharmacokinetic properties. Furthermore, the methyl group at the 3-position contributes to steric hindrance, influencing the molecule's interactions with biological targets and potentially enhancing binding affinity.

Recent advancements in computational chemistry have also facilitated deeper insights into the reactivity and conformational preferences of 1-(Benzyloxy)-2-bromo-3-methylbenzene. Molecular modeling studies have revealed that this compound adopts specific conformations that optimize its interactions with potential binding partners. These insights have guided experimental efforts to fine-tune molecular structures for enhanced biological activity. For example, computational predictions have been used to identify optimal positions for additional functional groups that could further modulate biological effects.

The pharmaceutical industry has shown particular interest in derivatives of 1-(Benzyloxy)-2-bromo-3-methylbenzene due to their potential therapeutic applications. Researchers have synthesized analogs of this compound and evaluated their efficacy against various disease models. Some derivatives have demonstrated anti-inflammatory, anticancer, and antimicrobial properties, underscoring the compound's significance as a building block for drug discovery programs. The ability to modify its structure while retaining key pharmacophoric elements makes it an invaluable asset in medicinal chemistry libraries.

Moreover, the synthesis of 1-(Benzyloxy)-2-bromo-3-methylbenzene itself presents an interesting challenge from an organic chemistry perspective. The compound can be prepared through multiple synthetic routes, each offering distinct advantages depending on scalability and purity requirements. Common methods involve bromination of methyl-substituted benzene derivatives followed by benzylation or vice versa. Advances in green chemistry principles have also led to the development of more sustainable synthetic protocols that minimize waste and hazardous byproducts.

The role of 1-(Benzyloxy)-2-bromo-3-methylbenzene extends beyond pharmaceutical applications; it is also utilized in materials science and agrochemical research. Its unique structural features make it suitable for designing organic semiconductors or ligands for metal-catalyzed reactions. In agrochemistry, derivatives of this compound have been explored as potential leads for developing novel pesticides with improved environmental profiles.

In conclusion,1-(Benzyloxy)-2-bromo-3-methylbenzene (CAS No. 1381944-69-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural versatility and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, its importance is likely to grow further, driving innovation in drug discovery and material science.